Cas no 93962-65-3 (2H-1-Benzopyran-4-ol,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-)

2H-1-Benzopyran-4-ol,6-chloro-2-(4-chlorophenyl)-3,4-dihydro- structure
93962-65-3 structure
Product Name:2H-1-Benzopyran-4-ol,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-
CAS No:93962-65-3
MF:C15H12Cl2O2
MW:295.160582542419
CID:818355
PubChem ID:14958706
Update Time:2025-04-19

2H-1-Benzopyran-4-ol,6-chloro-2-(4-chlorophenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-ol,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-
    • 6-chloro-2-(4-chlorophenyl)-3,4-dihydro-2H-1-benzopyran-4-ol
    • 6-chloro-2-(4-chlorophenyl)-3,4-dihydro-2H-chromen-4-ol
    • NS00064915
    • 6-Chloro-2-(4-chlorophenyl)chroman-4-ol
    • 93962-65-3
    • EINECS 300-703-5
    • DTXSID00916899
    • Inchi: 1S/C15H12Cl2O2/c16-10-3-1-9(2-4-10)15-8-13(18)12-7-11(17)5-6-14(12)19-15/h1-7,13,15,18H,8H2
    • InChI Key: HJRISVMHODKYKM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CC(C1C=CC(=CC=1)Cl)O2)O

Computed Properties

  • Exact Mass: 294.0214350g/mol
  • Monoisotopic Mass: 294.0214350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.5Ų
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